Cas no 1292209-81-4 (2-(Chlorosulfonylmethyl)benzoic acid)

• Product Name: 2-(Chlorosulfonylmethyl)benzoic acid
• CAS No: 1292209-81-4
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• CID: 2104115
• Update Time: 2023-08-03

2-(Chlorosulfonylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((chlorosulfonyl)methyl)benzoic acid
• 2-(Chlorosulfonylmethyl)benzoic acid

• Inchi： 1S/C8H7ClO4S/c9-14(12,13)5-6-3-1-2-4-7(6)8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： NOUNVKQUGFAZTJ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8